Cas no 898784-31-1 (2-(2-Cyanophenyl)-3'-iodoacetophenone)
898784-31-1 structure
Product Name:2-(2-Cyanophenyl)-3'-iodoacetophenone
CAS No:898784-31-1
MF:C15H10INO
MW:347.150475978851
MDL:MFCD02260739
CID:868124
PubChem ID:24723924
Update Time:2025-04-19
2-(2-Cyanophenyl)-3'-iodoacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-CYANOPHENYL)-3'-IODOACETOPHENONE
- 2-[2-(3-iodophenyl)-2-oxoethyl]benzonitrile
- 2-(1,1-DIFLUOROETHYL)-1-FLUORO-4-METHYLBENZENE
- MFCD02260739
- AKOS016019487
- 898784-31-1
- DTXSID00642323
- 2-(2-Cyanophenyl)-3'-iodoacetophenone
-
- MDL: MFCD02260739
- Inchi: 1S/C15H10INO/c16-14-7-3-6-12(8-14)15(18)9-11-4-1-2-5-13(11)10-17/h1-8H,9H2
- InChI Key: AVZHZRYJIARRFW-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)C(CC1C=CC=CC=1C#N)=O
Computed Properties
- Exact Mass: 346.98100
- Monoisotopic Mass: 346.98071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 3.58828
2-(2-Cyanophenyl)-3'-iodoacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203799-1g |
2-(2-cyanophenyl)-3'-iodoacetophenone |
898784-31-1 | 97% | 1g |
£424.00 | 2022-03-01 | |
| Fluorochem | 203799-2g |
2-(2-cyanophenyl)-3'-iodoacetophenone |
898784-31-1 | 97% | 2g |
£672.00 | 2022-03-01 | |
| Fluorochem | 203799-5g |
2-(2-cyanophenyl)-3'-iodoacetophenone |
898784-31-1 | 97% | 5g |
£1447.00 | 2022-03-01 | |
| abcr | AB363846-1 g |
2-(2-Cyanophenyl)-3'-iodoacetophenone; 97% |
898784-31-1 | 1g |
€544.60 | 2022-03-02 | ||
| abcr | AB363846-2 g |
2-(2-Cyanophenyl)-3'-iodoacetophenone; 97% |
898784-31-1 | 2g |
€843.90 | 2022-03-02 | ||
| TRC | C093760-250mg |
2-(2-Cyanophenyl)-3'-iodoacetophenone |
898784-31-1 | 250mg |
$ 365.00 | 2022-06-06 | ||
| TRC | C093760-500mg |
2-(2-Cyanophenyl)-3'-iodoacetophenone |
898784-31-1 | 500mg |
$ 605.00 | 2022-06-06 | ||
| abcr | AB363846-1g |
2-(2-Cyanophenyl)-3'-iodoacetophenone, 97%; . |
898784-31-1 | 97% | 1g |
€747.30 | 2025-04-15 | |
| abcr | AB363846-2g |
2-(2-Cyanophenyl)-3'-iodoacetophenone, 97%; . |
898784-31-1 | 97% | 2g |
€1138.80 | 2025-04-15 | |
| abcr | AB363846-5g |
2-(2-Cyanophenyl)-3'-iodoacetophenone, 97%; . |
898784-31-1 | 97% | 5g |
€2353.30 | 2025-04-15 |
2-(2-Cyanophenyl)-3'-iodoacetophenone Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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